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Compound of Interest

Compound Name:
4-Methylpyridine-3-sulfonyl

fluoride

CAS No.: 2137914-42-0

Cat. No.: B2863279

Get Quote

Executive Summary: The SuFEx Advantage
In the landscape of covalent protein modification, 4-Methylpyridine-3-sulfonyl fluoride (4-

MP-3-SF) represents a sophisticated evolution of the classic sulfonyl fluoride warhead. Unlike

highly reactive sulfonyl chlorides or non-specific alkylators, this reagent leverages Sulfur-

Fluoride Exchange (SuFEx) chemistry—a "click" reaction paradigm championed by K. Barry

Sharpless.

This guide details the application of 4-MP-3-SF as a tunable, biocompatible probe for Activity-

Based Protein Profiling (ABPP), Covalent Fragment Screening, and Site-Selective

Bioconjugation. Its unique pyridine core provides a pH-responsive handle, allowing researchers

to modulate reactivity towards nucleophilic residues (Tyrosine, Lysine, Serine, Histidine) by

adjusting the buffer environment.

Chemical Biology Profile
Mechanism of Action

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b2863279#bc-rfq
https://www.benchchem.com/product/b2863279/docs?utm_src=pdf-body#application-note-precision-protein-modification-with-4-methylpyridine-3-sulfonyl-fluoride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2863279?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sulfonyl fluorides are uniquely stable in aqueous buffer yet highly reactive towards protein

nucleophiles when properly contextualized. The reaction proceeds via a substitution at the

hexavalent sulfur center.

The "Goldilocks" Reactivity: The S(VI)-F bond is resistant to hydrolysis and reduction,

allowing the reagent to survive in cellular lysates.

Context-Dependent Capture: Reaction is often accelerated by the local protein environment

(e.g., a nearby basic residue or hydrogen bond donor) or by the specific pKa of the target

residue.

The Pyridine Effect: The nitrogen in the 4-methylpyridine core acts as an electron-

withdrawing group. At lower pH (where the pyridine N is protonated), the sulfonyl center

becomes significantly more electrophilic, potentially increasing reaction rates or altering

specificity.

Physicochemical Properties
Property Specification Note

CAS Number 2137914-42-0
Unique identifier for

procurement.

Formula C₆H₆FNO₂S

Molecular Weight 175.18 Da

Mass Shift (Δm) +156.0119 Da

The mass added to the protein

upon conjugation (Reagent -

F).

Solubility DMSO, Acetonitrile
Prepare stocks at 50–100 mM.

Avoid aqueous storage.

Stability High

Stable in neutral buffer for

hours; avoid strong base

storage.
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The following diagram illustrates the SuFEx reaction pathway, highlighting the nucleophilic

attack and the role of the pyridine core.
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Figure 1: Mechanism of SuFEx-mediated protein modification. The pyridine ring allows for pH-

dependent modulation of the sulfur center's electrophilicity.

Key Applications
Application A: Covalent Fragment Screening (The
"Scout")
Use 4-MP-3-SF as a "scout" fragment to identify druggable pockets containing reactive

Tyrosine or Lysine residues.

Workflow: Incubate protein with reagent

Tryptic Digest

LC-MS/MS.

Outcome: Identification of liganded peptides. If the reagent modifies a residue in a functional

site, it serves as a starting point for Targeted Covalent Inhibitor (TCI) design.
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Application B: Peptide Macrocyclization
Reaction with Tyrosine residues can be used to "staple" peptides or create macrocycles

(STEMtides), improving metabolic stability.

Specificity: Under controlled pH (7.5–8.0), SuFEx is highly selective for Tyrosine over Lysine,

especially in the presence of bifluoride catalysts or specific buffers.

Detailed Experimental Protocol
Phase 1: Preparation
Reagents Required:

4-Methylpyridine-3-sulfonyl fluoride (Solid).

Anhydrous DMSO or Acetonitrile.

Buffer: PBS (pH 7.4) or HEPES (20-50 mM, pH 7.5). Avoid Tris if mapping Lysine residues,

as the primary amine in Tris will compete.

Protein of Interest (1 mg/mL or ~20-50 µM).

Stock Solution:

Dissolve 4-MP-3-SF in DMSO to a concentration of 100 mM.

Storage: Aliquot and store at -20°C. Stable for months if kept dry.

Phase 2: Labeling Reaction
Step-by-Step:

Equilibration: Dilute protein to 1 mg/mL (approx. 20 µM) in HEPES buffer (pH 7.5).

Dosing: Add the sulfonyl fluoride stock to the protein solution.

Screening Concentration: 100 µM to 1 mM (5x to 50x molar excess).

Solvent Limit: Keep final DMSO concentration < 1-2% to avoid denaturation.
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Incubation:

Time: 1 to 4 hours at Room Temperature (25°C) OR Overnight at 4°C.

Optimization: If no labeling is observed, adjust pH to 8.0 or increase temperature to 37°C

for 1 hour.

Quenching (Optional but Recommended):

Add 5x volume of cold acetone (protein precipitation) OR

Pass through a Zeba™ Spin Desalting Column to remove excess free reagent.

Phase 3: Analysis (LC-MS/MS)
Sample Prep:

Perform standard reduction (DTT) and alkylation (Iodoacetamide). Note: Iodoacetamide caps

Cysteines; SuFEx targets Tyr/Lys, so these are orthogonal.

Digest with Trypsin (sequencing grade) overnight.

Desalt peptides (C18 tip).

Mass Spectrometry Settings:

Variable Modification: Add a custom modification for "4-Methylpyridine-3-sulfonyl".

Composition: H(6) C(6) N O(2) S

Monoisotopic Mass Shift: +156.0119 Da.

Target Residues: Tyr (Y), Lys (K), Ser (S), His (H).

Validation: Look for the diagnostic loss of the sulfonyl group in MS2 spectra if fragmentation

energy is high, though the S-O bond is generally stable.
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Figure 2: Operational workflow for protein modification and site identification.
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Issue Probable Cause Corrective Action

Low Labeling Efficiency
pH too low (residues

protonated).

Increase pH to 8.0. Tyrosine

reactivity peaks near its pKa

(~10), but SuFEx works at

physiological pH due to local

environment.

Precipitation DMSO concentration too high.
Keep DMSO < 2%. Dilute

stock further before adding.

Non-Specific Labeling
Reagent concentration too

high.

Titrate down. Try 100 µM or

200 µM. Reduce incubation

time.

Interference in MS Tris adducts.

Ensure HEPES or Phosphate

buffer is used. Tris reacts with

sulfonyl fluorides.
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Disclaimer: This protocol is intended for research use only. Always consult the Safety Data

Sheet (SDS) before handling sulfonyl fluorides.

To cite this document: BenchChem. [Application Note: Precision Protein Modification with 4-
Methylpyridine-3-sulfonyl Fluoride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2863279/docs#application-note-precision-protein-
modification-with-4-methylpyridine-3-sulfonyl-fluoride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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